Cas no 82585-42-0 (Ethanone,2-amino-1-[4-(trifluoromethyl)phenyl]-, oxime)

• Product name: Ethanone,2-amino-1-[4-(trifluoromethyl)phenyl]-, oxime
• CAS No: 82585-42-0
• MF: C₉H₉N₂OF₃
• MW: 218.17576
• CID: 732003
• PubChem ID: 6372658

Ethanone,2-amino-1-[4-(trifluoromethyl)phenyl]-, oxime Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-amino-1-[4-(trifluoromethyl)phenyl]-, oxime
• (NZ)-N-[2-amino-1-[4-(trifluoromethyl)phenyl]ethylidene]hydroxylamine
• NSC-335413
• NSC335413
• 82585-42-0
• DTXSID90422914

• Inchi： InChI=1S/C9H9F3N2O/c10-9(11,12)7-3-1-6(2-4-7)8(5-13)14-15/h1-4,15H,5,13H2/b14-8+
• InChI Key： UFXHOJHELXXOBS-RIYZIHGNSA-N
• SMILES： C1=CC(=CC=C1C(=NO)CN)C(F)(F)F

Computed Properties

• Exact Mass: 218.067
• Monoisotopic Mass: 218.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 289°Cat760mmHg
• Flash Point: 128.6°C
• Refractive Index: 1.497